Cas no 1006953-72-5 (4-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methoxybenzaldehyde)

• Product Name: 4-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methoxybenzaldehyde
• CAS No: 1006953-72-5
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 3058369
• PubChem ID: 19618597
• Update Time: 2025-04-21

4-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methyl-3-nitro-pyrazol-1-ylmethoxy)-benzaldehyde
• 4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde
• VS-05060
• CS-0329919
• 4-[(5-methyl-3-nitropyrazol-1-yl)methoxy]benzaldehyde
• STK357322
• BBL015876
• 4-((5-Methyl-3-nitro-1H-pyrazol-1-yl)methoxy)benzaldehyde
• AKOS000306561
• 1006953-72-5
• 4-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methoxybenzaldehyde

• Inchi： 1S/C12H11N3O4/c1-9-6-12(15(17)18)13-14(9)8-19-11-4-2-10(7-16)3-5-11/h2-7H,8H2,1H3
• InChI Key： KMWNAZMTCWXYRF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CN1C(C)=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 261.075
• Monoisotopic Mass: 261.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9A^2
• XLogP3: 2